Cas no 133883-26-8 (Benzoyl chloride, 4-(5-hexyl-2-pyrimidinyl)-)

• Product Name: Benzoyl chloride, 4-(5-hexyl-2-pyrimidinyl)-
• CAS No: 133883-26-8
• MF: C₁₇H₁₉ClN₂O
• MW: 302.798563241959
• CID: 1234033
• PubChem ID: 22288039
• Update Time: 2025-04-20

Benzoyl chloride, 4-(5-hexyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(5-hexyl-2-pyrimidinyl)-
• 4-(5-hexylpyrimidin-2-yl)benzoyl chloride
• DTXSID20624404
• SCHEMBL6024538
• 4-(5-Hexyl-pyrimidin-2-yl)-benzoyl chloride
• 133883-26-8

• Inchi： 1S/C17H19ClN2O/c1-2-3-4-5-6-13-11-19-17(20-12-13)15-9-7-14(8-10-15)16(18)21/h7-12H,2-6H2,1H3
• InChI Key： IQYGKXCPNZTVLL-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)C1=NC=C(C=N1)CCCCCC)=O

Computed Properties

• Exact Mass: 302.1185909g/mol
• Monoisotopic Mass: 302.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 42.8Ų